Cas no 1082500-26-2 (3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide
• CAS No: 1082500-26-2
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• MDL: MFCD11588878
• CID: 4775266
• PubChem ID: 28289590
• Update Time: 2025-06-16

3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide
• 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide

• MDL： MFCD11588878
• Inchi： 1S/C17H16N2O2/c1-10-7-8-12(9-11(10)2)19-17(20)16-15(18)13-5-3-4-6-14(13)21-16/h3-9H,18H2,1-2H3,(H,19,20)
• InChI Key： DKJPRSLYWQQQBR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC(C)=C(C)C=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 4.1
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide

Introduction to 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide (CAS No. 1082500-26-2)

3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide (CAS No. 1082500-26-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.

The chemical structure of 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide is composed of a benzofuran core linked to an amine and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting target for pharmaceutical research. The benzofuran moiety is known for its ability to interact with various biological targets, while the amino and substituted phenyl groups contribute to its solubility and binding affinity.

Recent studies have highlighted the potential of 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide has also shown promise in cancer research. A study published in the journal Cancer Research reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

To further understand the biological activities of 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide, researchers have employed various in vitro and in vivo models. For instance, in vitro assays using human cell lines have provided insights into its mechanisms of action at the molecular level. In vivo studies using animal models have confirmed its efficacy in reducing inflammation and tumor growth. These findings collectively support the potential of this compound as a therapeutic agent.

The structural modifications of 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide have also been explored to optimize its pharmacological properties. By altering the substituents on the phenyl ring or modifying the benzofuran core, researchers have identified several derivatives with enhanced potency and selectivity. These efforts are crucial for advancing the compound towards clinical development.

In conclusion, 3-Amino-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide (CAS No. 1082500-26-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiproliferative properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.